Cas no 17407-56-6 ((2R)-2-Hydroxy-3-methylbutanoic Acid)

(2R)-2-Hydroxy-3-methylbutanoic Acid is a chiral hydroxy acid characterized by its stereospecific (R)-configuration at the 2-position and a branched methyl group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals, where enantiomeric purity is critical. Its hydroxyl and carboxyl functional groups enable versatile reactivity, including esterification and amidation, while the stereocenter allows for asymmetric synthesis applications. The compound’s well-defined chirality and structural features make it useful in designing bioactive molecules with tailored stereochemical properties. High-purity grades ensure consistency in research and industrial processes.

(2R)-2-Hydroxy-3-methylbutanoic Acid structure

17407-56-6 structure

Product Name:(2R)-2-Hydroxy-3-methylbutanoic Acid

CAS No:17407-56-6

MF:C₅H₁₀O₃

MW:118.131102085114

MDL:MFCD00066442

CID:135794

PubChem ID:57651528

Update Time:2025-10-18

(2R)-2-Hydroxy-3-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

- (R)-2-Hydroxy-3-methylbutanoic acid
- (R)-2-Hydroxy-3-methylbutyric acid
- Butanoic acid,2-hydroxy-3-methyl-, (2R)-
- 2-hydroxy-3-Methyl
- 2-hydroxy-3-methyl butyric acid
- D-2-HYDROXY-3-METHYLBUTYRIC ACID
- D-Valic acid
- L-2-hydroxyisovaleric acid
- (R)-(-)-2-Hydroxyisovaleric acid
- (R)-2-Hydroxyisovaleric acid
- EOS-60974
- 2-hydroxy-3-Methyl-
- D-a-Hydroxyisovaleric acid
- d-α-hydroxyisovaleric acid
- (2R)-2-Hydroxyisovaleric acid
- D-ALPHA-HYDROXYISOVALERIC ACID
- D-ALPHA-HYDROXYSOVALERIC ACID)
- (2R)-2-hydroxy-3-methylbutanoic acid
- DEAMINOHYDROXYVALINE
- Butanoic acid, 2-hydroxy-3-methyl-, (2R)-
- D--Hydroxyisovaleric acid
- IDC1ORH8V7
- VAD
- d-2-hydroxyisovaleric acid
- (-)-2-Hydroxyisovaleric acid
- 2-Hydroxyisovaleric acid, (R)-
- (-)-alpha-Hydroxyisovaleric acid
- (-)-2-Hydroxy-3-methylb
- D-.ALPHA.-HYDROXYISOVALERIC ACID
- D- alpha -Hydroxyisovaleric acid
- CHEBI:46415
- BDBM50412186
- (2R)-2-hydroxy-3-methyl-butanoic acid
- Q27120649
- (-)-.ALPHA.-HYDROXYISOVALERIC ACID
- (2R)-3-Methyl-2-hydroxybutanoic acid
- UNII-IDC1ORH8V7
- AKOS006377804
- Butyric acid, 2-hydroxy-3-methyl-, D-
- MFCD00066442
- Butanoic acid,2-hydroxy-3-methyl-,(2S)-
- EN300-115017
- NGEWQZIDQIYUNV-SCSAIBSYSA-N
- (R)-2-hydroxy-3-methyl-butyric acid
- CS-B0167
- (-)-2-Hydroxy-3-methylbutyric acid
- SCHEMBL426205
- Butanoic acid, 2-hydroxy-3-methyl-, (R)-
- AS-12128
- D-alpha-Hydroxyisovaleric acid, >=98.0% (T)
- J-010969
- CHEMBL1162481
- s12088
- 17407-56-6
- (2R)-2-Hydroxy-3-methylbutanoic Acid
- MDL： MFCD00066442
- Inchi： 1S/C5H10O3/c1-3(2)4(6)5(7)8/h3-4,6H,1-2H3,(H,7,8)/t4-/m1/s1
- InChI Key： NGEWQZIDQIYUNV-SCSAIBSYSA-N
- SMILES： O[C@@H](C(=O)O)C(C)C

Computed Properties

Exact Mass: 118.06300
Monoisotopic Mass: 118.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 87.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.5
Topological Polar Surface Area: 57.5

Experimental Properties

Color/Form: Gray white crystals
Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 64-67 °C
Boiling Point: 237.6±13.0 ºC (760 Torr),
Flash Point: 111.8±16.3 ºC,
Solubility: Soluble (181 g/l) (25 º C),
PSA: 57.53000
LogP: 0.08790
Optical Activity: [α]20/D −17±1°, c = 1% in chloroform
Solubility: Not determined

(2R)-2-Hydroxy-3-methylbutanoic Acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
FLUKA BRAND F CODES：3-10
Hazardous Material Identification：
Risk Phrases：R36/37/38

(2R)-2-Hydroxy-3-methylbutanoic Acid Customs Data

HS CODE：2918199090
Customs Data：

China Customs Code:
2918199090

Overview:

HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

(2R)-2-Hydroxy-3-methylbutanoic Acid Pricemore >>

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(2R)-2-Hydroxy-3-methylbutanoic Acid Production Method

(2R)-2-Hydroxy-3-methylbutanoic Acid Suppliers

Amadis Chemical Company Limited

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(CAS:17407-56-6)(2R)-2-Hydroxy-3-methylbutanoic Acid

Order Number:A1201947

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:46

Price ($):173.0

Email:sales@amadischem.com

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